Cas no 524932-44-3 (5-2-(4-Chlorobenzoyl)hydrazino-5-oxopentanoicacid)

• Product Name: 5-2-(4-Chlorobenzoyl)hydrazino-5-oxopentanoicacid
• CAS No: 524932-44-3
• MF: C₁₂H₁₃ClN₂O₄
• MW: 284.695622205734
• CID: 3046382
• Update Time: 2025-05-19

5-2-(4-Chlorobenzoyl)hydrazino-5-oxopentanoicacid Chemical and Physical Properties

Names and Identifiers

• 5-[2-(4-Chlorobenzoyl)hydrazino]-5-oxopentanoicacid
• 5-2-(4-Chlorobenzoyl)hydrazino-5-oxopentanoicacid

• Inchi： 1S/C12H13ClN2O4/c13-9-6-4-8(5-7-9)12(19)15-14-10(16)2-1-3-11(17)18/h4-7H,1-3H2,(H,14,16)(H,15,19)(H,17,18)
• InChI Key： KAFRAPGPZFAZBC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NNC(CCCC(=O)O)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-2-(4-Chlorobenzoyl)hydrazino-5-oxopentanoicacid

5-2-(4-Chlorobenzoyl)hydrazino-5-oxopentanoic Acid: A Comprehensive Overview

The compound with CAS No. 524932-44-3, commonly referred to as 5-2-(4-Chlorobenzoyl)hydrazino-5-oxopentanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The long-chain hydrazine derivative structure of this molecule makes it a promising candidate for various biological assays and therapeutic interventions.

Recent studies have highlighted the antioxidant properties of 5-2-(4-Chlorobenzoyl)hydrazino-5-oxopentanoic acid, particularly in mitigating oxidative stress in cellular models. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate the molecular interactions that contribute to its antioxidant activity. These findings underscore the potential of this compound as a natural or synthetic supplement for combating oxidative damage in human cells.

In addition to its antioxidant effects, this compound has shown anti-inflammatory activity in preclinical trials. By inhibiting key inflammatory pathways, such as COX-2 and NF-kB, 5-2-(4-Chlorobenzoyl)hydrazino-5-oxopentanoic acid demonstrates potential as a therapeutic agent for inflammatory diseases. Collaborative efforts between chemists and pharmacologists have further explored its bioavailability and pharmacokinetics, paving the way for its potential use in clinical settings.

The synthesis of 5-2-(4-Chlorobenzoyl)hydrazino-5-oxopentanoic acid involves a multi-step process that incorporates both classical organic chemistry techniques and modern catalytic methods. The use of microwave-assisted synthesis has been reported to enhance the efficiency and yield of this compound, making it more accessible for large-scale production. Such advancements are critical for transitioning this molecule from the laboratory to real-world applications.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of CAS No. 524932-44-3. Quantum mechanical calculations have provided insights into its electronic structure, which is essential for predicting its behavior in different chemical environments. These computational studies complement experimental data, offering a holistic view of the compound's properties.

Recent breakthroughs in medicinal chemistry have also explored the drug delivery potential of 5-2-(4-Chlorobenzoyl)hydrazino-5 oxopentanoic acid. By incorporating it into nanodelivery systems, researchers aim to enhance its therapeutic efficacy while minimizing side effects. This approach aligns with the growing trend of personalized medicine, where drugs are tailored to individual patient needs.

In conclusion, CAS No. 524932 44 3, or 5 2 (4 Chlorobenzoyl) hydrazino 5 oxopentanoic acid, represents a versatile molecule with diverse applications in pharmaceutical research. Its unique chemical structure, coupled with emerging research findings, positions it as a valuable asset in the development of novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative drug discovery.